Cas no 6266-91-7 (5-methoxy-2-methyl-4H-pyran-4-one)

• Product Name: 5-methoxy-2-methyl-4H-pyran-4-one
• CAS No: 6266-91-7
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 957134
• PubChem ID: 235379
• Update Time: 2025-04-23

5-methoxy-2-methyl-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-methyl-4H-pyran-4-one
• 5-methoxy-2-methylpyran-4-one
• 5-Methoxy-2-methyl-pyran-4-on
• 5-methoxy-2-methyl-pyran-4-one
• 5-O-methyl-allomaltol
• AC1L5U92
• AC1Q6BXW
• AR-1G8682
• CTK5B5522
• ghl.PD_Mitscher_leg0.165
• methyl allomaltol
• NSC36652
• SCHEMBL8236942
• WZGIPUBUWODBCC-UHFFFAOYSA-N
• NSC-36652
• 2-Methyl-5-methoxy-4H-pyran-4-one
• 5-Methoxy-2-methyl-4H-pyran-4-one #
• AKOS022191430
• G40546
• 6266-91-7
• DTXSID60284309
• EN300-373355
• A9033

• Inchi： 1S/C7H8O3/c1-5-3-6(8)7(9-2)4-10-5/h3-4H,1-2H3
• InChI Key： WZGIPUBUWODBCC-UHFFFAOYSA-N
• SMILES： O1C=C(C(C=C1C)=O)OC

Computed Properties

• Exact Mass: 140.04734
• Monoisotopic Mass: 140.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 280.3°C at 760 mmHg
• Flash Point: 114.1°C
• Refractive Index: 1.492
• PSA: 35.53
• LogP: 0.95680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 5-methoxy-2-methyl-4H-pyran-4-one

5-Methoxy-2-Methyl-4H-Pyran-4-One: A Comprehensive Overview

5-Methoxy-2-Methyl-4H-Pyran-4-One, also known by its CAS number 6266-91-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and food science. This compound, which belongs to the class of pyranones, has garnered attention due to its unique structural properties and diverse applications. In recent years, advancements in synthetic methodologies and its bioactivity studies have further highlighted its potential in various industries.

The molecular structure of 5-Methoxy-2-Methyl-4H-Pyran-4-One consists of a pyran ring system with a ketone group at the 4-position and substituents at positions 2 and 5. The methoxy group at position 5 and the methyl group at position 2 contribute to its distinct chemical properties. These substituents not only influence the compound's solubility and stability but also play a crucial role in its biological activity. Recent studies have demonstrated that these structural features make it an ideal candidate for use in flavor enhancement and as a precursor in drug development.

From a chemical standpoint, 5-Methoxy-2-Methyl-4H-Pyran-4-One exhibits interesting reactivity due to the electron-withdrawing effects of the ketone group and the electron-donating effects of the methoxy and methyl groups. This balance of electronic effects makes it a versatile building block in organic synthesis. Researchers have explored its use in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory agents and antioxidants.

In terms of applications, 5-Methoxy-2-Methyl-4H-Pyran-4-One has found significant utility in the food industry as a natural flavor enhancer. Its pleasant aroma and stability under various processing conditions make it a valuable additive in beverages, confectioneries, and processed foods. Recent consumer preference studies have shown an increasing demand for natural flavoring agents, further driving the interest in this compound.

Moreover, 5-Methoxy-2-Methyl-4H-Pyran-4-One has been investigated for its potential in cosmetic formulations. Its ability to act as a UV stabilizer and its mild skin compatibility have made it a subject of interest for researchers in dermatology. Preliminary studies suggest that it could be incorporated into sunscreen products to enhance their efficacy without causing skin irritation.

The synthesis of 5-Methoxy-2-Methyl-4H-Pyran-4-One has been optimized through various routes, including traditional organic synthesis methods and more modern techniques such as enzymatic catalysis. Recent advancements in green chemistry have led to the development of environmentally friendly synthesis pathways, reducing the environmental footprint associated with its production.

From a pharmacological perspective, 5-Methoxy-2-Methyl